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Compound of Interest

Compound Name: 1,1-Dichloro-1-nitropropane

Cat. No.: B15497074

An In-Depth Technical Guide on the Solubility Characteristics of 1,1-Dichloro-1-nitropropane
in Organic Solvents

Introduction

1,1-Dichloro-1-nitropropane is a halogenated nitroalkane with the chemical formula
CsHsCI2NO2. An understanding of its solubility in various organic solvents is fundamental for its
application in chemical synthesis, purification processes, and formulation development within
the pharmaceutical and chemical industries. This technical guide provides a comprehensive
overview of the available solubility data for 1,1-Dichloro-1-nitropropane, alongside detailed
experimental protocols for its determination.

Physicochemical Properties

A summary of the key physicochemical properties of 1,1-Dichloro-1-nitropropane is
presented below.
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Property Value

Molecular Formula CsHsCI2NO:2

Molecular Weight 158.00 g/mol
Appearance Colorless liquid[1]
Boiling Point 124 °C[1]

Density 1.426 g/cm3 (at 20 °C)[1]
Water Solubility 3 g/L[1]

Solubility Characteristics
Quantitative Solubility Data

Quantitative solubility data for 1,1-Dichloro-1-nitropropane in organic solvents is not
extensively reported in readily available scientific literature. The table below summarizes the
known quantitative solubility value in water.

Solvent Temperature Solubility

Water 20 °C 3 g/L[1]

Qualitative Solubility in Organic Solvents

Based on the general principle of "like dissolves like," and qualitative data for structurally
similar compounds like 1-chloro-1-nitropropane, 1,1-Dichloro-1-nitropropane is expected to
be soluble in polar organic solvents.

Solvent Qualitative Solubility
Ethanol Soluble
Diethyl Ether Soluble

It is important to note that for precise applications, experimental determination of solubility in
these solvents is highly recommended.
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Experimental Protocols for Solubility Determination

For researchers and scientists requiring precise solubility data, the following experimental
methodologies are recommended.

Isothermal Shake-Flask Method

This method is considered the gold standard for determining the equilibrium solubility of a
compound in a solvent.

4.1.1. Materials and Apparatus

e 1,1-Dichloro-1-nitropropane (high purity)

o Organic solvents (analytical grade)

» Analytical balance (readability + 0.1 mg)

e Thermostatic shaker bath with precise temperature control (£ 0.1 °C)
o Sealed vials (e.g., amber glass vials with PTFE-lined caps)

e Syringe filters (e.g., 0.22 pum)

e Volumetric flasks and pipettes

» A suitable analytical instrument for quantification, such as a Gas Chromatograph with a
Flame lonization Detector (GC-FID) or a High-Performance Liquid Chromatograph (HPLC)
with a UV detector.

4.1.2. Procedure

e An excess amount of 1,1-Dichloro-1-nitropropane is added to a known volume of the
selected organic solvent in a sealed vial.

e The vials are placed in the thermostatic shaker bath and agitated at a constant temperature
for a sufficient duration (typically 24-72 hours) to ensure that equilibrium is reached.
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 After the equilibration period, the agitation is stopped, and the vials are allowed to stand in
the thermostatic bath for at least 4 hours to allow for the sedimentation of the undissolved
solid.

o A sample of the clear supernatant is carefully withdrawn using a syringe and immediately
filtered through a syringe filter into a pre-weighed container.

e The collected filtrate is then accurately weighed and subsequently diluted with the same
solvent to a concentration within the calibrated range of the analytical instrument.

e The concentration of 1,1-Dichloro-1-nitropropane in the diluted solution is determined
using the calibrated analytical method.

o The solubility is then calculated, taking into account the dilution factor, and is typically
expressed in units of g/100 mL or moles per liter.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram outlines the key steps in the experimental determination of solubility
using the isothermal shake-flask method.
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Caption: A typical experimental workflow for solubility determination.

Logical Relationship of Factors Influencing Solubility

The solubility of a compound is influenced by a combination of factors related to the solute, the
solvent, and the experimental conditions.
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Caption: Key factors influencing the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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